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Compound of Interest

Compound Name: Ethyl methoxyacetate

Cat. No.: B146871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the realm of solvent selection and chemical synthesis, the performance characteristics of a

substance are paramount. This guide provides an objective comparison of ethyl
methoxyacetate against other short-chain methoxy esters, namely methyl methoxyacetate,

propyl methoxyacetate, and butyl methoxyacetate. The following sections delve into their

physicochemical properties, solvent efficacy, and toxicological profiles, supported by available

experimental data and standardized testing protocols.

Physicochemical Properties: A Tabular Comparison
The fundamental physical and chemical properties of these methoxy esters are crucial for their

application in various experimental and industrial settings. The data, collated from various

sources, is summarized below for easy comparison.
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Property
Methyl
Methoxyacetat
e

Ethyl
Methoxyacetat
e

Propyl
Methoxyacetat
e

Butyl
Methoxyacetat
e

CAS Number 6290-49-9 3938-96-3 108-65-6 4435-53-4

Molecular

Formula
C4H8O3 C5H10O3 C6H12O3 C7H14O3

Molecular Weight

( g/mol )
104.10[1][2] 118.13[3][4][5] 132.16[6] 146.18[7]

Boiling Point (°C) ~130 144.5[3] 146[8] 172[4][7]

Flash Point (°C) 39[9] 46[10] 42-43[6][8] 62[4][7]

Density (g/mL @

20-25°C)
~1.01 1.007[3] 0.965-0.969[8] 0.96[4][7]

Water Solubility Soluble
Slightly

soluble[3]
19.8 g/100 mL[8]

30-60.68 g/L[4]

[7][11]

Solvent Performance: A Comparative Overview
The efficacy of a solvent is determined by its ability to dissolve various solutes. Key parameters

for evaluating solvent power include the Kauri-butanol (Kb) value and Hansen Solubility

Parameters (HSP). While direct comparative studies across all four esters are limited, the

available data and theoretical frameworks provide valuable insights.

Kauri-Butanol Value
The Kauri-butanol value is a standardized measure of a hydrocarbon solvent's power, with

higher values indicating stronger solvency.[12][13] Although specific Kb values for all the

compared methoxy esters are not readily available in the searched literature, the methodology

for their determination is well-established.

Hansen Solubility Parameters (HSP)
Hansen Solubility Parameters are a more sophisticated measure, breaking down the total

Hildebrand solubility parameter into three components: dispersion (δD), polar (δP), and
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hydrogen bonding (δH).[14] These parameters allow for a more nuanced prediction of solvent-

polymer and solvent-solute interactions. A solvent with HSP values close to those of a solute is

more likely to dissolve it.

While a complete HSP dataset for all four esters from a single comparative study is

unavailable, individual data points can be found in various databases. For instance, the HSP

for 3-methoxybutyl acetate are reported as δD: 15.30, δP: 4.10, and δH: 8.10.[4][15]

Toxicological Profile
The toxicity of methoxy esters is a critical consideration, particularly in applications involving

potential human exposure. The primary mechanism of toxicity for these esters is their

metabolism to methoxyacetic acid, which is a known reproductive and developmental toxicant.

[7][16][17][18]

Ester Acute Oral LD50 (rat) Notes

Methyl Methoxyacetate >2 g/kg (inhalation, mouse)[16]

Data on oral LD50 in rats is not

readily available. Considered

to have low acute toxicity.[17]

May cause skin and eye

irritation.[9]

Ethyl Methoxyacetate No specific data found

Expected to have a

toxicological profile similar to

other methoxyacetates, with

toxicity mediated by

methoxyacetic acid.

Propyl Methoxyacetate 6,190 - 10,000 mg/kg[19]
May cause drowsiness or

dizziness.[20]

Butyl Methoxyacetate 4210 mg/kg[7][11]

Mildly toxic by ingestion. May

cause skin and eye irritation.[2]

[11]

Experimental Protocols
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Determination of Kauri-Butanol Value (ASTM D1133)
This protocol outlines the standardized method for determining the solvent power of

hydrocarbon solvents.[1][3][12]

Objective: To measure the volume of a solvent required to produce a defined degree of turbidity

when added to a standard solution of kauri resin in n-butanol.

Materials:

Standard Kauri-Butanol solution

Solvent to be tested

50-mL burette

250-mL Erlenmeyer flask

Water bath (25 ± 1 °C)

Standard print to be placed under the flask

Procedure:

Pipette 20 mL of the standard Kauri-Butanol solution into the Erlenmeyer flask.

Place the flask in the water bath to bring the solution to a constant temperature of 25 °C.

Fill the burette with the solvent to be tested.

Titrate the solvent into the Kauri-Butanol solution while constantly swirling the flask.

The endpoint is reached when the sharp outlines of the standard print, viewed through the

solution, become blurred and indistinct.

Record the volume of the solvent used.

The Kauri-butanol value is the number of milliliters of the solvent required to reach the

endpoint.
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In Vitro Cytotoxicity Assay (MTT Assay)
This colorimetric assay is a standard method for assessing the metabolic activity of cells and,

by extension, their viability and proliferation, which can be affected by cytotoxic compounds.[5]

[21][22][23]

Objective: To determine the concentration of a methoxy ester that inhibits cell viability by 50%

(IC50).

Materials:

Human cell line (e.g., HeLa, HepG2)

Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and

antibiotics

Methoxy ester to be tested

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO)

96-well microtiter plates

Microplate reader

Procedure:

Cell Seeding: Seed the cells into a 96-well plate at a predetermined density and incubate for

24 hours to allow for cell attachment.

Compound Treatment: Prepare serial dilutions of the methoxy ester in the cell culture

medium. Remove the old medium from the wells and add the different concentrations of the

test compound. Include a vehicle control (medium with the solvent used to dissolve the ester,

if any) and a blank (medium only).

Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).
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MTT Addition: Add MTT solution to each well and incubate for a further 2-4 hours. During this

time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan

crystals.

Solubilization: Carefully remove the medium and add a solubilization solution to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of each well at a specific wavelength

(e.g., 570 nm) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each treatment relative to the

vehicle control. The IC50 value can then be determined by plotting cell viability against the

concentration of the methoxy ester.

Visualizations
Metabolic Pathway of Methoxy Esters
The primary toxicity of methoxy esters is attributed to their metabolic conversion to

methoxyacetic acid (MAA). This metabolic pathway involves the initial hydrolysis of the ester to

methoxyethanol, which is then oxidized to methoxyacetaldehyde and subsequently to

methoxyacetic acid by alcohol and aldehyde dehydrogenases, respectively.
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(e.g., Ethyl Methoxyacetate) MethoxyethanolEsterases Methoxyacetaldehyde

Alcohol
Dehydrogenase Methoxyacetic Acid (MAA)

(Toxic Metabolite)

Aldehyde
Dehydrogenase
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Caption: Metabolic activation of methoxy esters to the toxic metabolite, methoxyacetic acid.

Comparative Experimental Workflow
The following diagram illustrates a logical workflow for the comprehensive comparison of

different methoxy esters.
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Caption: A structured workflow for the comparative evaluation of methoxy esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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